N-{2-[3-(aminocarbonyl)piperidin-1-yl]ethyl}imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-[2-(3-carbamoylpiperidin-1-yl)ethyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C16H21N5O2/c17-15(22)12-2-1-7-20(10-12)8-5-19-16(23)13-3-4-14-18-6-9-21(14)11-13/h3-4,6,9,11-12H,1-2,5,7-8,10H2,(H2,17,22)(H,19,23)
• InChI Key: TUWOMXHNSBPIKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCNC(=O)C2=CN3C=CN=C3C=C2)C(=O)N
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

N-{2-[3-(aminocarbonyl)piperidin-1-yl]ethyl}imidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C16H21N5O2 and its molecular weight is 315.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.16952493 g/mol and the complexity rating of the compound is 444. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Design and Synthesis

The design and synthesis of imidazo[1,2-a]pyridine derivatives, including compounds similar to N-{2-[3-(aminocarbonyl)piperidin-1-yl]ethyl}imidazo[1,2-a]pyridine-6-carboxamide, have been explored to identify novel antimycobacterial agents. Lv et al. (2017) described the synthesis of imidazo[1,2-a]pyridine-3-carboxamides with various linkers, showing significant activity against drug-sensitive and resistant Mycobacterium tuberculosis strains, indicating their potential as scaffolds for further SAR studies and drug development (Lv et al., 2017).

Antitubercular Activity

Li et al. (2020) focused on the antitubercular activity of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides containing various amine moieties. Their research revealed that several synthesized compounds exhibited excellent in vitro activity against both drug-sensitive and multidrug-resistant Mycobacterium tuberculosis strains, highlighting the therapeutic potential of these compounds in treating tuberculosis (Li et al., 2020).

Molecular Modifications and Biological Activity

The exploration of structural modifications to enhance biological activity and reduce metabolic degradation by enzymes such as aldehyde oxidase has been a focus in the development of imidazo[1,2-a]pyridine derivatives. Linton et al. (2011) investigated the imidazo[1,2-a]pyrimidine system, closely related to imidazo[1,2-a]pyridines, to identify strategies for reducing metabolism mediated by aldehyde oxidase, which is crucial for improving the pharmacokinetic properties of these compounds (Linton et al., 2011).

Future Directions

Imidazo[1,2-a]pyridines are recognized as valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on the development of new synthesis methods and the exploration of the biological activities of imidazo[1,2-a]pyridine derivatives.